Cas no 1804766-95-7 (Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804766-95-7
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4839013
• Update Time: 2025-05-26

Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H13F3N2O4/c1-3-19-10(17)8-9(18-2)6(4-15)7(5-16-8)20-11(12,13)14/h5H,3-4,15H2,1-2H3
• InChI Key： SPBPNAMRDFHMST-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)OCC)C(=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 83.7

Additional information on Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate

Research Briefing on Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804766-95-7)

Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804766-95-7) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a trifluoromethoxy group, which is known to enhance metabolic stability and bioavailability, making it a promising candidate for the development of novel therapeutics. Recent studies have explored its synthesis, pharmacological properties, and potential as a building block for more complex molecules.

The synthesis of Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic reactions, including the introduction of the trifluoromethoxy group and subsequent functionalization of the pyridine ring. Researchers have optimized these synthetic routes to improve yield and purity, which is critical for its application in drug development. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound.

In pharmacological studies, this compound has shown promise as a key intermediate in the synthesis of bioactive molecules. Its unique chemical structure allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. Recent reports highlight its role in the development of kinase inhibitors and GPCR modulators, which are of great interest in treating diseases such as cancer and neurological disorders.

One of the most notable applications of Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate is its use in the design of small-molecule drugs targeting protein-protein interactions (PPIs). PPIs are challenging targets due to their large and flat interfaces, but the rigidity and functional groups of this pyridine derivative make it a suitable scaffold for inhibiting such interactions. Preliminary in vitro studies have demonstrated its efficacy in disrupting specific PPIs involved in inflammatory pathways.

Despite its potential, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, pharmacokinetics, and off-target effects need to be addressed through further research. However, the versatility of Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate as a chemical building block positions it as a valuable tool in medicinal chemistry. Future studies are expected to explore its applications in more disease models and its potential for combination therapies.

In conclusion, Ethyl 4-(aminomethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804766-95-7) represents a promising compound in the field of drug discovery. Its unique structural features and demonstrated bioactivity make it a subject of ongoing research, with potential implications for the development of new therapeutics. Continued investigation into its pharmacological properties and synthetic optimization will be crucial for unlocking its full potential in the pharmaceutical industry.